N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide
• InChI: InChI=1S/C20H18FN3OS/c1-12-5-3-8-18(13(12)2)24-19(16-10-26-11-17(16)23-24)22-20(25)14-6-4-7-15(21)9-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key: YCLPADGFCQJZOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)F)C
• Molecular Formula: C20H18FN3OS
• Molecular Weight: 367.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a dihydrothieno[3,4-c]pyrazol ring attached to a 2,3-dimethylphenyl group and a 3-fluorobenzamide group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The molecular weight of N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide is 391.53. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Novel Synthesis and Characterization

Researchers have developed various synthetic pathways and characterized novel compounds related to N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide, exploring their potential applications in scientific research. For example, the synthesis of novel pyrazoline derivatives and their potential as fluorescent chemosensors for metal ion detection, particularly for Fe3+, have been investigated, demonstrating the compound's role in enhancing the understanding of metal ion interactions in biological systems (Khan, 2020). Similarly, the synthesis and structural characterization of isostructural compounds with potential applications in molecular sensing and fluorescence have been reported, showcasing the versatility of these compounds in chemical sensing and imaging applications (Kariuki, B. F. Abdel-Wahab, & G. El‐Hiti, 2021).

Anticancer Activity

Compounds structurally related to this compound have shown promise in anticancer research. Studies have revealed the synthesis and evaluation of such compounds for their cytotoxicity against various cancer cell lines, suggesting their potential as novel anticancer agents. The exploration of these compounds includes the investigation of their mechanisms of action and efficacy in inhibiting cancer cell growth, offering insights into new therapeutic strategies (Hammam et al., 2005).

Fluorescence Sensing and Imaging

The development of heteroleptic cyclometalated iridium(III) complexes displaying blue phosphorescence at room temperature represents another avenue of research related to the structural family of this compound. These studies focus on the synthesis and characterization of complexes for potential applications in organic light-emitting diodes (OLEDs) and bioimaging, highlighting the compound's role in advancing materials science and photonic technologies (Yang et al., 2005).